[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine
Description
[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine is a sulfonamide-functionalized piperidine derivative characterized by a 2-ethoxy-4-methylphenyl group attached to the sulfonyl moiety. The compound’s structure combines a piperidine ring (a six-membered amine heterocycle) with a sulfonyl-linked aryl group, which modulates its physicochemical and pharmacological properties.
Properties
IUPAC Name |
1-(2-ethoxy-4-methylphenyl)sulfonylpiperidine | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3S/c1-3-18-13-11-12(2)7-8-14(13)19(16,17)15-9-5-4-6-10-15/h7-8,11H,3-6,9-10H2,1-2H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIVQCMZGOTWMQD-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C)S(=O)(=O)N2CCCCC2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3S | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.39 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine typically involves the reaction of 2-ethoxy-4-methylbenzenesulfonyl chloride with piperidine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods
Industrial production methods for [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine often involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing waste and energy consumption. The use of automated reactors and advanced purification techniques, such as crystallization and chromatography, are common in industrial settings .
Chemical Reactions Analysis
Types of Reactions
[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Nucleophilic substitution reactions can occur with halides or other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Hydrogen gas with palladium on carbon as a catalyst.
Substitution: Alkyl halides or other nucleophiles in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce the corresponding amines .
Scientific Research Applications
[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine has a wide range of scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Variations in Sulfonylpiperidine Derivatives
Sulfonylpiperidine analogs differ primarily in the substituents on the aryl group attached to the sulfonyl moiety. Key structural variations include:
Physicochemical Properties
- Lipophilicity : The ethoxy and methyl groups in the target compound increase logP compared to simpler analogs (e.g., 1-[(4-methylphenyl)sulfonyl]piperidine), favoring blood-brain barrier penetration .
- Solubility : Polar substituents (e.g., nitro, carboxylic acid in CAS 385403-97-4) improve aqueous solubility but may reduce membrane permeability .
Biological Activity
[(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables that illustrate its pharmacological potential.
Chemical Structure and Properties
The compound features a piperidine ring substituted with a sulfonyl group and an ethoxy-4-methylphenyl moiety. This structural configuration is significant for its interactions with biological targets.
The biological activity of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine can be attributed to several mechanisms:
- Enzyme Inhibition : The sulfonyl group is known to interact strongly with amino acid residues in enzymes, potentially leading to inhibition or modulation of enzyme activity.
- Receptor Binding : The compound's structural similarity to other biologically active molecules allows it to bind to various receptors, influencing their activity and signaling pathways.
- Antimicrobial Activity : Preliminary studies suggest that similar sulfonamide derivatives exhibit antimicrobial properties, indicating a potential for [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine in combating bacterial infections .
Antimicrobial Activity
Research has demonstrated that compounds with similar structures possess moderate to strong antibacterial effects against various strains, including Salmonella typhi and Bacillus subtilis. The minimum inhibitory concentration (MIC) values for these compounds suggest significant antimicrobial potential.
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| 1 | Salmonella typhi | 20 |
| 2 | Bacillus subtilis | 15 |
| 3 | Staphylococcus aureus | 25 |
Enzyme Inhibition
Studies indicate that piperidine derivatives exhibit strong inhibitory activity against enzymes such as acetylcholinesterase (AChE) and urease. The following table summarizes the IC50 values of related compounds:
| Compound | Enzyme | IC50 (µM) |
|---|---|---|
| A | Acetylcholinesterase | 2.14 |
| B | Urease | 0.63 |
| C | Carbonic anhydrase | 10.5 |
Case Studies
- Antimicrobial Efficacy : A study evaluated the antimicrobial properties of [(2-Ethoxy-4-methylphenyl)sulfonyl]piperidine derivatives against multiple bacterial strains. The results indicated a promising antibacterial profile, particularly against gram-negative bacteria.
- Neuroprotective Effects : Another investigation explored the neuroprotective potential of piperidine derivatives in models of neurodegenerative diseases. The findings suggested that these compounds could inhibit neuroinflammation and promote neuronal survival.
- Pharmacokinetic Studies : Research on the pharmacokinetics of similar piperidine compounds revealed favorable absorption and distribution characteristics, suggesting potential for therapeutic application in humans.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
